Cas no 2034383-62-3 (3-(1-(3-(3-(Benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione)

• Product Name: 3-(1-(3-(3-(Benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione
• CAS No: 2034383-62-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5552040
• PubChem ID: 91814971
• Update Time: 2025-07-16

3-(1-(3-(3-(Benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2034383-62-3
• F6474-0647
• 3-[1-[3-(4-methoxy-3-phenylmethoxyphenyl)propanoyl]pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione
• 3-(1-(3-(3-(benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione
• 3-(1-{3-[3-(benzyloxy)-4-methoxyphenyl]propanoyl}pyrrolidin-3-yl)-1,3-oxazolidine-2,4-dione
• AKOS025317254
• 3-(1-(3-(3-(Benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione

• Inchi： 1S/C24H26N2O6/c1-30-20-9-7-17(13-21(20)31-15-18-5-3-2-4-6-18)8-10-22(27)25-12-11-19(14-25)26-23(28)16-32-24(26)29/h2-7,9,13,19H,8,10-12,14-16H2,1H3
• InChI Key： HZWMFJVHFOZVHJ-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)C1CN(C(CCC2C=CC(=C(C=2)OCC2C=CC=CC=2)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(1-(3-(3-(Benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione

Introduction to 3-(1-(3-(3-(Benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione (CAS No. 2034383-62-3)

3-(1-(3-(3-(Benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione, identified by the CAS number 2034383-62-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by an oxazolidine core, which is a key structural motif in various bioactive molecules. The presence of multiple functional groups, including benzyloxy, methoxy, and propanoyl substituents, contributes to its unique chemical properties and potential biological activities.

The oxazolidine ring in 3-(1-(3-(3-(Benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione serves as a scaffold that enhances the molecule's ability to interact with biological targets. Oxazolidine derivatives are well-known for their versatility in drug design due to their ability to adopt multiple conformations and form stable hydrogen bonds. This structural flexibility makes them valuable candidates for inhibiting enzymes and other proteins involved in disease pathways.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for therapeutic applications. The compound CAS No. 2034383-62-3 represents an advanced derivative that combines elements of known bioactive scaffolds with novel modifications aimed at improving pharmacokinetic properties and target specificity. The benzyloxy and methoxy groups introduce hydrophobicity and electronic effects that can modulate binding affinity and selectivity, while the propanoyl moiety provides additional interaction points with biological targets.

One of the most compelling aspects of this compound is its potential in the development of treatments for neurological disorders. Studies have shown that oxazolidine derivatives can interact with neurotransmitter receptors and enzymes involved in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The specific arrangement of substituents in 3-(1-(3-(3-(Benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione may enhance its ability to modulate these pathways effectively.

Furthermore, the compound's structural features make it a promising candidate for antiviral applications. The oxazolidine core has been explored in the design of inhibitors targeting viral proteases and polymerases. The presence of bulky substituents like benzyloxy can improve binding stability against viral targets, which is crucial for developing effective antiviral drugs. Current research is focusing on optimizing such derivatives to enhance their efficacy against emerging viral strains.

The synthesis of CAS No. 2034383-62-3 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to construct the complex framework efficiently. These synthetic strategies not only facilitate the production of the compound but also allow for further derivatization to explore new pharmacological profiles.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-(1-(3-(3-(Benzyloxy)-4-methoxyphenyl)propanoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione and its biological targets. Techniques such as docking simulations and molecular dynamics have revealed insights into binding affinities, enzyme inhibition mechanisms, and potential side effects. These computational approaches are essential for guiding experimental efforts and optimizing drug candidates before they enter preclinical testing.

The pharmacokinetic properties of this compound are another area of active investigation. Researchers are evaluating its solubility, metabolic stability, and distribution profiles to assess its suitability for therapeutic use. Modifications such as introducing fluorine atoms or other halogenated groups can enhance bioavailability and reduce metabolic degradation. Such structural optimizations are critical for translating promising laboratory findings into viable drug candidates.

In conclusion,CAS No. 2034383-62-3 represents a significant advancement in the field of medicinal chemistry due to its complex structure and potential biological activities. The combination of functional groups like benzyloxy and methoxy with an oxazolidine core creates a versatile scaffold that can be tailored for various therapeutic applications. Ongoing research continues to explore its potential in treating neurological disorders, viral infections, and other diseases, making it a compound of great interest in both academic and industrial settings.